Cas no 411238-92-1 (Ethyl 4-Phenylcyclohexaneacetate)
411238-92-1 structure
Product Name:Ethyl 4-Phenylcyclohexaneacetate
CAS No:411238-92-1
MF:C16H22O2
MW:246.344685077667
CID:832632
PubChem ID:57327001
Update Time:2025-04-19
Ethyl 4-Phenylcyclohexaneacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(4-phenylcyclohexyl)acetate
- 4-PHENYL-CYCLOHEXANEACETIC ACID ETHYL ESTER
- Cyclohexaneacetic acid, 4-phenyl-, ethyl ester
- Ethyl 2-((1R,4R)-4-phenylcyclohexyl)acetate
- Cyclohexaneacetic acid,4-phenyl-,ethyl ester,trans-
- ethyl (4-phenylcyclohexyl)acetate
- NQKKTEIOHKETAT-UHFFFAOYSA-N
- NQKKTEIOHKETAT-CTYIDZIISA-N
- 5638AB
- Ethyl (trans-4-phenylcyclohexyl)acetate
- CS-M1552
- SCHEMBL180554
- Ethyl2-((1R,4R)-4-phenylcyclohexyl)acetate
- CS-13392
- Cyclohexaneacetic acid, 4-phenyl-, ethyl ester, trans-
- CS-14352
- (4-phenylcyclohexyl)-acetic acid ethyl ester
- DB-367950
- 1031336-66-9
- AKOS027276469
- AKOS016011489
- 411238-92-1
- trans ethyl 2-(4-phenylcyclohexyl)acetate
- CS-B0337
- DTXSID80720835
- (4-Phenyl-cyclohexyl)-acetic acid ethyl ester
- Ethyl 4-Phenylcyclohexaneacetate
-
- Inchi: 1S/C16H22O2/c1-2-18-16(17)12-13-8-10-15(11-9-13)14-6-4-3-5-7-14/h3-7,13,15H,2,8-12H2,1H3
- InChI Key: NQKKTEIOHKETAT-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1CCC(C2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 246.161979940g/mol
- Monoisotopic Mass: 246.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 4.4
Experimental Properties
- Density: 1.006
- Boiling Point: 338.9°C at 760 mmHg
- Flash Point: 123.3°C
- Refractive Index: 1.504
Ethyl 4-Phenylcyclohexaneacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019111711-1g |
Ethyl 2-(4-phenylcyclohexyl)acetate |
411238-92-1 | 95% | 1g |
$653.12 | 2023-09-02 | |
| Chemenu | CM201369-1g |
ethyl 2-(4-phenylcyclohexyl)acetate |
411238-92-1 | 95% | 1g |
$729 | 2021-06-15 | |
| ChemScence | CS-B0337-100mg |
Cyclohexaneacetic acid, 4-phenyl-, ethyl ester |
411238-92-1 | 100mg |
$144.0 | 2022-04-27 | ||
| TRC | C999320-10mg |
Ethyl 4-Phenylcyclohexaneacetate |
411238-92-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C999320-50mg |
Ethyl 4-Phenylcyclohexaneacetate |
411238-92-1 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C999320-100mg |
Ethyl 4-Phenylcyclohexaneacetate |
411238-92-1 | 100mg |
$ 160.00 | 2022-06-06 | ||
| Chemenu | CM201369-1g |
ethyl 2-(4-phenylcyclohexyl)acetate |
411238-92-1 | 95% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048530-100mg |
Ethyl 2-(4-phenylcyclohexyl)acetate |
411238-92-1 | 97% | 100mg |
¥1882.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048530-250mg |
Ethyl 2-(4-phenylcyclohexyl)acetate |
411238-92-1 | 97% | 250mg |
¥3136.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048530-1g |
Ethyl 2-(4-phenylcyclohexyl)acetate |
411238-92-1 | 97% | 1g |
¥6272.00 | 2024-05-14 |
Ethyl 4-Phenylcyclohexaneacetate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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